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Compound of Interest

Compound Name: KPT-6566

Cat. No.: B12382002 Get Quote

Disclaimer: This document provides guidance on the safe handling of KPT-6566 based on

available research and general laboratory safety principles. A specific Safety Data Sheet (SDS)

for KPT-6566 was not found during the search. Therefore, it is imperative to handle this

compound with caution as a potentially hazardous substance. Researchers should consult their

institution's Environmental Health and Safety (EHS) department for specific guidance and

waste disposal protocols.

KPT-6566 is a potent and selective covalent inhibitor of the prolyl isomerase PIN1.[1] Research

indicates that it functions by covalently binding to the catalytic site of PIN1, which can lead to

the generation of reactive oxygen species and DNA damage, ultimately inducing cell death in

cancer cells.[2][3] Given its mechanism of action, KPT-6566 should be handled with

appropriate care to minimize exposure.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for KPT-6566.
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Property Value Source

CAS Number 881487-77-0 [1][4]

Molecular Formula C₂₂H₂₁NO₅S₂ N/A

Molecular Weight 443.5 g/mol N/A

Appearance Solid N/A

Storage (Solid)
Store at -20°C for up to 3

years.
N/A

Storage (In Solvent) Store at -80°C for up to 1 year. N/A

Solubility
Soluble in DMSO (e.g., 120

mg/mL)
N/A

Personal Protective Equipment (PPE)
Due to the lack of a specific SDS for KPT-6566, a conservative approach to PPE is

recommended. The following table outlines the minimum recommended PPE for handling this

compound.
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PPE Category Minimum Requirement Rationale

Eye/Face Protection

ANSI-approved safety glasses

with side shields or safety

goggles. A face shield should

be worn when there is a risk of

splashing.

Protects eyes from splashes

and airborne particles of the

solid compound.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Consider double-

gloving, especially when

handling stock solutions.

Prevents skin contact with the

compound.

Body Protection A buttoned lab coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. If there is

a risk of aerosolization or

handling larger quantities,

consult with your institution's

EHS for respirator

recommendations.

Minimizes inhalation of the

solid compound.

Experimental Protocols
Preparation of a KPT-6566 Stock Solution (10 mM in
DMSO)
This protocol outlines the steps for preparing a common stock solution. Always perform these

steps within a chemical fume hood.

Pre-weighing Preparation:

Ensure the analytical balance is clean, calibrated, and located in a draft-free area.

Don all required PPE (safety glasses, lab coat, and chemical-resistant gloves).
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Weighing KPT-6566:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh the desired amount of KPT-6566 solid into the container. For example, for

1 mL of a 10 mM stock solution, weigh 4.435 mg.

Solubilization:

Add the appropriate volume of anhydrous DMSO to the container with the KPT-6566 solid.

For a 10 mM solution, if you weighed 4.435 mg, add 1 mL of DMSO.

Cap the container tightly.

Vortex or sonicate the solution until the solid is completely dissolved.

Storage:

Label the container clearly with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the stock solution at -20°C or -80°C for long-term storage, protected from light.[1]

Operational and Disposal Plans
Handling and Operational Plan

Designated Area: All work with solid KPT-6566 and its solutions should be conducted in a

designated area, such as a chemical fume hood, to minimize exposure.

Spill Management: In the event of a spill, isolate the area. For small spills of solid, carefully

wipe with a damp paper towel. For liquid spills, absorb with an inert material (e.g.,

vermiculite, sand). Place all contaminated materials in a sealed container for hazardous

waste disposal.

Decontamination: Decontaminate surfaces and equipment that have come into contact with

KPT-6566 using a suitable laboratory detergent and water.
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Disposal Plan
As a potentially hazardous chemical, KPT-6566 and any materials contaminated with it must be

disposed of as hazardous waste.

Waste Segregation:

Solid Waste: Collect unused KPT-6566 powder and any contaminated consumables (e.g.,

weigh boats, pipette tips, gloves) in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect solutions containing KPT-6566 in a designated, sealed, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless approved

by your institution's EHS.

Waste Storage:

Store hazardous waste containers in a designated, secure secondary containment area

away from incompatible materials.

Waste Disposal:

Contact your institution's EHS or hazardous waste management department to arrange for

the pickup and disposal of the chemical waste. Follow all institutional and local

regulations.

Visual Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for KPT-6566

Preparation

Experimentation

Disposal

Start: Obtain KPT-6566

Don Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Weigh Solid in Fume Hood

Dissolve in Solvent

Prepared Stock Solution

Perform Experiment

Collect Solid Waste
(Tips, Tubes, Gloves)

Collect Liquid Waste
(Unused Solution)

Label Hazardous Waste Containers

Store in Designated Area

Contact EHS for Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of KPT-6566.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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